1-[(Thiazol-2-ylmethyl)-amino]-propan-2-ol

• IUPAC Name: 1-(1,3-thiazol-2-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C7H12N2OS/c1-6(10)4-8-5-7-9-2-3-11-7/h2-3,6,8,10H,4-5H2,1H3
• InChI Key: ZKYIAKPEKJZRFE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=NC=CS1)O
• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol

Description

“1-[(Thiazol-2-ylmethyl)-amino]-propan-2-ol” is a compound that contains a thiazole ring. Thiazole is a heterocyclic compound that contains both sulfur and nitrogen. The term ‘thiazole’ also refers to a large family of derivatives. Thiazole itself is a pale yellow liquid with a pyridine-like odor.

Synthesis Analysis

The synthesis of thiazole derivatives often involves multicomponent sonochemical reactions. These reactions are advantageous due to their environmental safety, atom economy, and efficiency. For example, a series of new Betti bases, which are thiazole derivatives, have been synthesized via a one-pot three-component reaction of aromatic aldehydes, 5-methyl-1,3-thiazol-2-amine, and naphthalen-2-ol in glycerol in the presence of silica sulfuric acid (SSA) as a catalyst.

Molecular Structure Analysis

Thiazole is a planar molecule, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton, which absorbs between 7.27 and 8.77 ppm. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are generally formed via reactions of cysteine, which provides the N-C-C-S backbone of the ring. Thiazoles can be accessed by acylation of 2-aminothiolates, often available by the Herz reaction.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Properties

Thiazoles exhibit antioxidant potential, protecting cells from oxidative stress. The thiazole ring structure contributes to its ability to scavenge free radicals and reduce oxidative damage. .

Analgesic and Anti-Inflammatory Effects

Thiazole derivatives have demonstrated analgesic and anti-inflammatory properties. These compounds may modulate pain pathways and suppress inflammation by inhibiting pro-inflammatory enzymes. .

Antimicrobial Activity

Thiazoles are known for their antimicrobial properties. Researchers have explored derivatives as potential antibiotics, antifungal agents, and antiviral drugs. .

Diuretic Effects

Some thiazole derivatives exhibit diuretic activity by enhancing renal excretion of water and electrolytes. .

Neuroprotective Potential

Thiazoles have been studied for their neuroprotective effects, particularly in conditions like Alzheimer’s disease and Parkinson’s disease. .

Antitumor and Cytotoxic Activity

Certain thiazole derivatives exhibit antitumor and cytotoxic effects. Researchers have synthesized compounds with potential anticancer activity. .